Cas no 7327-87-9 (Ophthazin Sulfate)

• Product Name: Ophthazin Sulfate
• CAS No: 7327-87-9
• MF: C₈H₁₂N₆O₄S
• MW: 288.283679008484
• MDL: MFCD00035271
• CID: 47349
• PubChem ID: 329798750
• Update Time: 2025-04-18

Ophthazin Sulfate Chemical and Physical Properties

Names and Identifiers

• Dihydralazine Sulfate
• Ophthazin Sulfate
• (4-hydrazinylphthalazin-1-yl)hydrazine,sulfuric acid
• DIHYDRALAZINE SULFATE HPLC
• DIHYDRALAZINE SULPHATE IMPURITY A
• SB 334867
• 1,4-Dihydrazino-phthalazin,Sulfat
• 1,4-Dihydrazinophthalazine hydrogen sulfate
• 1,4-dihydrazinophthalazine sulfate(1:1)
• 1,4-dihydrazino-phthalazine,sulfate
• Depressan
• dihydralazine
• Dihydralazine sulphate
• dihydrazino-1,4-phthalazine sulfate
• EINECS 230-808-0
• Phthalazine,1,4-dihydrazino-,sulfate (1:1)
• Sulfate de dihydralazine [French]
• Nepresol
• DTXSID10223501
• AC-12152
• DIHYDRALAZINE SULFATE [MART.]
• AS-10957
• A920291
• UNII-1C2B1W91NK
• Q27252218
• BCP11859
• SCHEMBL1374523
• 1,4-Dihydrazinophthalazine sulfate
• Dihydralazine for system suitability
• AKOS037643215
• CHEMBL2106266
• W-104459
• MFCD00035271
• DIHYDRALAZINE SULFATE [MI]
• HY-N7065
• AKOS015960760
• CCG-267357
• (4-hydrazinylphthalazin-1-yl)hydrazine;sulfuric acid
• 1,4-DIHYDRAZINOPHTHALAZINE HYDROGEN SULPHATE
• NS00081050
• D07830
• DIHYDRALAZINE SULFATE [WHO-DD]
• CS-W012211
• Dihydralazine hydrogen sulfate
• 7327-87-9
• SB67406
• 1,4-Dihydrazinylphthalazine Sulfate
• (4-hydrazinylphthalazin-1-yl)hydrazine sulfate
• C8H12N6O4S
• Sulfate de dihydralazine
• Dihydralazinsulfat
• Dihydralazine Sulfate,(S)
• Ophthazin
• FT-0731572
• Phthalazine, 1,4-dihydrazino-, sulfate (1:1)
• 1C2B1W91NK
• Nepresol (TN)
• C76337
• s5030
• Hydralazine sulfate
• CCRIS 5386
• DIHYDRALAZINE SULFATE (MART.)
• DTXCID70145992
• BWHAMWGGORIDBK-UHFFFAOYSA-N
• Sulfate, Dihydralazine

• MDL： MFCD00035271
• Inchi： 1S/C8H10N6.H2O4S/c9-11-7-5-3-1-2-4-6(5)8(12-10)14-13-7;1-5(2,3)4/h1-4H,9-10H2,(H,11,13)(H,12,14);(H2,1,2,3,4)
• InChI Key： BWHAMWGGORIDBK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N1C(=C2C=CC=CC2=C(NN)N=1)NN

Computed Properties

• Exact Mass: 288.06400
• Monoisotopic Mass: 288.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 185A^2

Experimental Properties

• Melting Point: 241-245°C
• Boiling Point: 648.3oC
• Flash Point: 345.9 oC
• Solubility: DMSO: soluble1mg/mL
• PSA: 184.86000
• LogP: 2.17560

Ophthazin Sulfate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C